Cas no 31489-19-7 (1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione)

1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione is a heterocyclic organic compound featuring a pyrrole-2,5-dione core substituted with a 2,5-dimethylphenyl group. This structure imparts unique reactivity and functional properties, making it valuable in synthetic chemistry applications, particularly as a building block for pharmaceuticals, agrochemicals, and specialty materials. Its electron-deficient pyrrole-dione moiety enables participation in cycloaddition and nucleophilic substitution reactions, while the dimethylphenyl group enhances stability and modulates solubility. The compound’s well-defined molecular architecture allows for precise derivatization, facilitating the development of tailored intermediates. It is commonly utilized in research settings for the synthesis of complex heterocycles and functionalized polymers. High purity and consistent performance make it a reliable choice for advanced chemical synthesis.
1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione structure
31489-19-7 structure
Product Name:1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione
CAS No:31489-19-7
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00175392
CID:316121
PubChem ID:709153
Update Time:2025-06-07

1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(2,5-dimethylphenyl)-
    • 1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione
    • 1-(2,5-DIMETHYL-PHENYL)-PYRROLE-2,5-DIONE
    • 1-(2,5-dimethylphenyl)pyrrole-2,5-dione
    • EN300-03884
    • AKOS000116616
    • Cyto9B2
    • 1H-Pyrrole-2,5-dione, 1-(2,5-dimethylphenyl)-
    • Z56891239
    • ETHANETHIOICACID,[[(PHENYLMETHOXY)CARBONYL]AMINO]-,O-ETHYLESTER
    • CS-0307638
    • FT-0638976
    • SCHEMBL7607085
    • MFCD00175392
    • A911560
    • F3205-0020
    • CHEMBL4547887
    • JTMRNNLDGAGYQJ-UHFFFAOYSA-N
    • 1-(2,5-dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • 31489-19-7
    • DTXSID40351785
    • LS-05738
    • DB-048053
    • G38137
    • STK094991
    • ALBB-017516
    • DTXCID20302851
    • 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione
    • MDL： MFCD00175392
    • Inchi： 1S/C12H11NO2/c1-8-3-4-9(2)10(7-8)13-11(14)5-6-12(13)15/h3-7H,1-2H3
    • InChI Key： JTMRNNLDGAGYQJ-UHFFFAOYSA-N
    • SMILES： O=C1C=CC(N1C1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 201.07900
  • Monoisotopic Mass: 201.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 79-81 °C
  • Boiling Point: 342.2±31.0 °C at 760 mmHg
  • Flash Point: 154.5±17.2 °C
  • Refractive Index: 1.603
  • PSA: 37.38000
  • LogP: 1.79780
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione Security Information

1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione Pricemore >>

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